Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]-

• CAS No.: 72078-54-7
• Molecular Formula: C16H16O
• Molecular Weight: 224.30 g/mol
• IUPAC Name: 1-methoxy-4-[2-(4-methylphenyl)ethenyl]benzene
• InChI: InChI=1S/C16H16O/c1-13-3-5-14(6-4-13)7-8-15-9-11-16(17-2)12-10-15/h3-12H,1-2H3
• InChI Key: UKUIMCCHHQZISK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC2=CC=C(C=C2)OC

Description

Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]- is an organic compound with the molecular formula C16H16O. It is also known by other names such as 4-Methoxystilbene and 1-Methoxy-4-(2-phenylethenyl)benzene . This compound is characterized by a benzene ring substituted with a methoxy group and a styryl group, making it a derivative of stilbene.

Preparation Methods

The synthesis of Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]- typically involves the following steps:

Synthetic Routes: One common method is the Wittig reaction, where a phosphonium ylide reacts with an aldehyde to form the desired alkene.

Reaction Conditions: The reaction is usually carried out in a solvent such as tetrahydrofuran (THF) under an inert atmosphere, with the addition of a strong base like sodium hydride (NaH) to generate the ylide.

Industrial Production Methods: Industrial production may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as column chromatography and recrystallization are often employed for purification.

Chemical Reactions Analysis

Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]- undergoes various chemical reactions:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogenation with catalysts such as palladium on carbon (Pd/C), converting the double bond to a single bond.

Substitution: Electrophilic aromatic substitution reactions are common, where the methoxy group directs incoming electrophiles to the ortho and para positions.

Major Products: Depending on the reaction conditions, major products can include carboxylic acids, alcohols, and substituted benzene derivatives.

Scientific Research Applications

Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]- has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a model compound in studying reaction mechanisms.

Biology: The compound’s derivatives are studied for their potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the manufacture of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]- involves its interaction with various molecular targets:

Molecular Targets: The compound can interact with enzymes and receptors, influencing biochemical pathways.

Pathways Involved: It may modulate pathways related to oxidative stress, inflammation, and cell signaling.

Comparison with Similar Compounds

Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]- can be compared with other similar compounds:

Similar Compounds: Compounds such as 4-Methoxystilbene, 4-Methoxytoluene, and 4-Methyl-1-methoxybenzene share structural similarities.